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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of the Photophysical Properties of Disperse Violet 33 (C.I.

11218)

This technical guide addresses the request for an in-depth analysis of the photophysical

properties of the mono-azo dye, Disperse Violet 33. Following a comprehensive search of

scientific literature and databases, this document summarizes the available information.

Executive Summary
Disperse Violet 33, also identified by the Colour Index number 11218 and CAS numbers

12236-25-8 and 66882-16-4, is a synthetic dye primarily utilized in the textile industry for

coloring polyester fabrics.[1][2][3] Despite its established use in dyeing applications, a thorough

investigation of its intrinsic photophysical properties—such as absorption and emission spectra,

quantum yield, and excited-state lifetime—reveals a significant lack of detailed scientific

characterization in publicly accessible literature. The majority of available data pertains to its

commercial applications, chemical identifiers, and general properties as a textile dye. There is

no evidence to suggest its application in biological research or drug development, and

consequently, no associated signaling pathways or complex experimental workflows have been

described.
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A summary of the fundamental chemical and physical properties of Disperse Violet 33 is

presented in Table 1. This information has been compiled from various chemical supplier

databases and encyclopedic resources.

Property Value Reference

C.I. Name Disperse Violet 33

C.I. Number 11218

CAS Number 12236-25-8 / 66882-16-4 [2]

Molecular Formula C₂₂H₂₃N₅O₆ [2]

Molecular Weight 453.45 g/mol [2]

Chemical Class Single Azo

Appearance Violet grain/powder [1]

Application
Dyeing of polyester and

acetate fibers
[4][5]

Photophysical Properties: A Gap in the Literature
A critical aspect of this technical guide is the quantitative analysis of the photophysical

properties of Disperse Violet 33. However, an exhaustive search of scientific databases has

not yielded specific data for the following key parameters:

Absorption Spectrum (λ_abs): While it is known to be a violet dye, the specific wavelength(s)

of maximum absorption are not documented in research papers.

Molar Extinction Coefficient (ε): This measure of how strongly the dye absorbs light at a

given wavelength is not available.

Emission Spectrum (λ_em): Information on the fluorescence emission properties of

Disperse Violet 33 is absent from the scientific literature.

Fluorescence Quantum Yield (Φ_F): The efficiency of the fluorescence process for this dye

has not been reported.
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Excited-State Lifetime (τ): The duration of the dye's excited state is unknown.

This lack of data indicates that Disperse Violet 33 has likely not been investigated for

applications beyond its traditional role as a colorant, where precise photophysical

characterization is less critical.

Experimental Protocols
The absence of published research on the photophysical properties of Disperse Violet 33
means there are no specific experimental protocols to report for this particular dye. However,

for the benefit of researchers who may wish to undertake such a characterization, a

generalized experimental workflow for determining the photophysical properties of a dye is

outlined below.

Generalized Experimental Workflow for Dye
Characterization
This workflow describes the standard procedures for measuring the key photophysical

parameters of a fluorescent dye.
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Sample Preparation

Absorption Spectroscopy Fluorescence Spectroscopy

Dissolve Dye in Spectroscopic Grade Solvent

Prepare Serial Dilutions

Measure Absorbance Spectra (UV-Vis Spectrophotometer)

For Absorbance

Measure Excitation & Emission Spectra (Spectrofluorometer)

For Fluorescence

Determine Molar Absorptivity (Beer-Lambert Law) Determine Fluorescence Quantum Yield (Relative Method) Measure Fluorescence Lifetime (TCSPC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Photophysical Properties of
Disperse Violet 33]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594587#photophysical-properties-of-disperse-violet-
33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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